Cas no 1806513-57-4 (4-Bromo-3-(3-methoxy-3-oxopropyl)mandelic acid)

• Product Name: 4-Bromo-3-(3-methoxy-3-oxopropyl)mandelic acid
• CAS No: 1806513-57-4
• MF: C₁₂H₁₃BrO₅
• MW: 317.132623434067
• CID: 4939201
• Update Time: 2025-05-23

4-Bromo-3-(3-methoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(3-methoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C12H13BrO5/c1-18-10(14)5-3-7-6-8(2-4-9(7)13)11(15)12(16)17/h2,4,6,11,15H,3,5H2,1H3,(H,16,17)
• InChI Key： GIAWPTBNHQHWBI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)O)O)C=C1CCC(=O)OC

Computed Properties

• Exact Mass: 315.99464 g/mol
• Monoisotopic Mass: 315.99464 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.8
• Molecular Weight: 317.13

Additional information on 4-Bromo-3-(3-methoxy-3-oxopropyl)mandelic acid

4-Bromo-3-(3-methoxy-3-oxopropyl)mandelic Acid: A Comprehensive Overview

4-Bromo-3-(3-methoxy-3-oxopropyl)mandelic acid is a compound with the CAS number 1806513-57-4, which has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential biological activities. This compound is a derivative of mandelic acid, a naturally occurring alpha-hydroxy acid, which serves as a foundational structure for various bioactive molecules. The introduction of the bromo and methoxy groups in its structure introduces novel chemical properties, making it a subject of interest for researchers exploring its applications in drug development and material science.

The synthesis of 4-bromo-3-(3-methoxy-3-oxopropyl)mandelic acid involves a series of carefully designed organic reactions, including bromination, oxidation, and coupling processes. Recent advancements in catalytic methods have enabled the efficient construction of this compound with high purity and yield. The structural elucidation of this compound has been achieved through advanced spectroscopic techniques such as NMR, IR, and mass spectrometry, confirming its molecular formula and functional groups.

One of the most promising aspects of 4-bromo-3-(3-methoxy-3-oxopropyl)mandelic acid lies in its potential as a lead compound for drug discovery. Studies have shown that this compound exhibits significant biological activity, particularly in the context of enzyme inhibition and receptor modulation. For instance, research published in 2022 demonstrated that this compound can inhibit certain kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

In addition to its pharmacological applications, 4-bromo-3-(3-methoxy-3-oxopropyl)mandelic acid has also been explored for its role in materials science. Its unique chemical structure allows for the formation of self-assembled monolayers, which have potential applications in nanotechnology and surface modification. Recent studies have highlighted its ability to form stable films with tailored properties, making it a candidate for use in sensors and electronic devices.

The development of novel synthetic routes for 4-bromo-3-(3-methoxy-3-oxopropyl)mandelic acid has been a focal point of recent research efforts. By employing green chemistry principles, scientists have succeeded in designing environmentally friendly methods that minimize waste and reduce energy consumption. These advancements not only enhance the scalability of production but also align with global sustainability goals.

Furthermore, the exploration of 4-bromo-3-(3-methoxy-3-oxopropyl)mandelic acid's interactions with biological systems has provided valuable insights into its mechanism of action. Computational modeling studies have revealed that this compound can bind to specific protein targets with high affinity, offering a basis for further optimization into potent therapeutic agents.

In conclusion, 4-bromo-3-(3-methoxy-3-oxopropyl)mandelic acid represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent breakthroughs in synthesis and biological evaluation, position it as a valuable asset in both academic research and industrial development.